Cas no 1049004-32-1 (ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-ene-1-carboxylate)

Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-ene-1-carboxylate is a versatile boronate ester widely used in Suzuki-Miyaura cross-coupling reactions. Its cyclohexene backbone and ester functionality enhance reactivity while maintaining stability under standard handling conditions. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group provides excellent shelf stability and compatibility with various reaction conditions. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where it serves as a key intermediate for constructing complex cyclic structures. Its high purity and well-defined reactivity profile make it a reliable choice for precision organic transformations.

ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-ene-1-carboxylate structure

1049004-32-1 structure

Product Name:ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-ene-1-carboxylate

CAS No:1049004-32-1

MF:C₁₅H₂₅BO₄

MW:280.167605161667

MDL:MFCD11520546

CID:821215

PubChem ID:59278796

Update Time:2025-05-21

ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-ene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enecarboxylate
- 4-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)CYCLOHEX-3-ENE-1-CARBOXYLIC ACID ETHYL ESTER
- 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-Cyclohexene-1-carboxylic acid ethyl ester
- 4-(Ethoxycarbonyl)cyclohexene-1-boronic acid, pinacol ester
- ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-ene-1-carboxylate
- Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)
- 1-Ethoxycarbonylcyclohex-3-ene-4-boronic acid pinacol ester
- 4-(ETHOXY(HYDROXY)BORYL)CYCLOHEX-3-ENECARBOXYLATE PINACOL ESTER
- ethyl 4-(hydroxy((3-hydroxy-2,3-dimethylbutan-2-yl)oxy)boryl)cyclohex-3-enecarboxylate
- 4-(4,4,5,5-TetraMethyl-[1,3,2]dioxaborolan-2-yl)-cyclohex-3-enecarboxylic acid ethyl ester
- 3-Cyclohexene-1-carboxylic acid, 4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)-, ethyl ester
- BCP26164
- Ethyl 4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)cyclohex-3enecarboxylate
- DTXSID70731435
- ETHYL4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)CYCLOHEX-3-ENECARBOXYLATE
- SCHEMBL1289705
- Ethyl 4-(4 pound not4 pound not5 pound not5-tetramethyl-1 pound not3 pound not2-dioxaborolan-2-yl)cyclohex-3-enecarboxylate
- ethyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-ene-1-carboxylate
- ZREZDODZGZVRBD-UHFFFAOYSA-N
- (RS)-4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-cyclohex-3-enecarboxylic acid ethyl ester
- J-520923
- Z1649677757
- DS-17704
- AKOS015999414
- PB39464
- 4-(Ethoxycarbonyl)cyclohexene-1-boronic acid pinacol ester
- 4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)cyclohex-3-enecarboxylic acid ethyl ester
- SY033455
- 1-Ethoxycarbonylcyclohex-3-ene-4-boronic acid pinacol ester;
- ethyl 4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)cyclohex-3-enecarboxylate
- EN300-317129
- MFCD11520546
- CS-W006635
- DB-059224
- C15H25BO4
- 1049004-32-1
- MDL： MFCD11520546
- Inchi： 1S/C15H25BO4/c1-6-18-13(17)11-7-9-12(10-8-11)16-19-14(2,3)15(4,5)20-16/h9,11H,6-8,10H2,1-5H3
- InChI Key： ZREZDODZGZVRBD-UHFFFAOYSA-N
- SMILES： O1B(C2=CCC(C(=O)OCC)CC2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 280.18500
Monoisotopic Mass: 280.1845894g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 398
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 44.8Å²

Experimental Properties

Density: 1.03
Boiling Point: 312.6±52.0°C at 760 mmHg
PSA: 44.76000
LogP: 2.90740

ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-ene-1-carboxylate Security Information

Hazard Statement： H315-H319-H335
Storage Condition：Inert atmosphere,2-8°C

ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-ene-1-carboxylate Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-ene-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM133672-1g	ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-ene-1-carboxylate	1049004-32-1	0.95	1g	$235	2021-08-05
Alichem	A279000166-5g	Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enecarboxylate	1049004-32-1	97%	5g	$596.57	2023-09-04
Ambeed	A306302-100mg	Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enecarboxylate	1049004-32-1	97%	100mg	$10.0	2025-02-26
Ambeed	A306302-250mg	Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enecarboxylate	1049004-32-1	97%	250mg	$16.0	2025-02-26
Ambeed	A306302-1g	Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enecarboxylate	1049004-32-1	97%	1g	$25.0	2025-02-26
Ambeed	A306302-5g	Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enecarboxylate	1049004-32-1	97%	5g	$97.0	2025-02-26
Ambeed	A306302-10g	Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enecarboxylate	1049004-32-1	97%	10g	$169.0	2025-02-26
Ambeed	A306302-25g	Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enecarboxylate	1049004-32-1	97%	25g	$385.0	2025-02-26
TRC	E894945-25mg	4-(Ethoxycarbonyl)cyclohexene-1-boronic Acid Pinacol Ester	1049004-32-1		25mg	$64.00	2023-05-18
TRC	E894945-50mg	4-(Ethoxycarbonyl)cyclohexene-1-boronic Acid Pinacol Ester	1049004-32-1		50mg	$75.00	2023-05-18

ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-ene-1-carboxylate Production Method

ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-ene-1-carboxylate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:1049004-32-1)1-乙氧基羰基环己-3-烯-4-硼酸频哪醇酯

Order Number:LE8347558

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:46

Price ($):discuss personally

Email:18501500038@163.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

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